Cas no 857640-25-6 ( )

• Product Name: &nbsp
• CAS No: 857640-25-6
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 991007
• Update Time: 2024-03-05

  Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-3-(2-fluorophenyl)-1-methyl-
•  

• Inchi： 1S/C11H8ClFN2O/c1-15-11(12)8(6-16)10(14-15)7-4-2-3-5-9(7)13/h2-6H,1H3
• InChI Key： GYXLRFPEIXOTGA-UHFFFAOYSA-N
• SMILES： N1(C)C(Cl)=C(C=O)C(C2=CC=CC=C2F)=N1

Computed Properties

• Exact Mass: 238.031
• Monoisotopic Mass: 238.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2